Dibutylamine, N-(2-(trimethylsiloxy)ethyl)-

• CAS RN: 17048-36-1
• Molecular Formula: C13H31NOSi
• Molecular Weight: 245.48 g/mol
• IUPAC Name: N-butyl-N-(2-trimethylsilyloxyethyl)butan-1-amine
• InChI: InChI=1S/C13H31NOSi/c1-6-8-10-14(11-9-7-2)12-13-15-16(3,4)5/h6-13H2,1-5H3
• InChI Key: KJLJXWIGJMLONY-UHFFFAOYSA-N
• SMILES: CCCCN(CCCC)CCO[Si](C)(C)C
• synonyms: N-[2-(Trimethylsiloxy)ethyl]-N,N-dibutylamine

Description

Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- is a chemical compound used in scientific research for various purposes.

Mechanism Of Action

The exact mechanism of action of Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- is not well understood. However, it is believed to act as a nucleophile in organic reactions, reacting with electrophiles to form new chemical bonds. It is also believed to act as a ligand in coordination chemistry, forming complexes with metal ions.

Biochemical And Physiological Effects

Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- has no known biochemical or physiological effects. It is not used as a drug, and there is no information available on its toxicity or pharmacokinetics.

Advantages And Limitations For Lab Experiments

One advantage of using Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- in lab experiments is its versatility. It can be used in a wide variety of reactions and applications. Additionally, it is relatively easy to synthesize and purify, making it a convenient reagent to work with.
One limitation of using Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- is its cost. It is a relatively expensive reagent, which may limit its use in some labs. Additionally, its mechanism of action is not well understood, which may make it difficult to predict its behavior in certain reactions.

Future Directions

There are several future directions for the use of Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- in scientific research. One direction is the development of new synthetic methodologies using Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- as a key reagent. Another direction is the use of Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- in the synthesis of new materials and polymers with unique properties. Additionally, the use of Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- in the development of new pharmaceuticals and agrochemicals is an area of active research.

Synthesis Methods

Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- can be synthesized by reacting dibutylamine with 2-(trimethylsiloxy)ethyl chloride in the presence of a base such as sodium hydroxide. The reaction results in the formation of Dibutylamine, N-(2-(trimethylsiloxy)ethyl)-, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- is used in scientific research for various applications. It is commonly used as a reagent in organic synthesis for the preparation of various chemical compounds. It is also used as a building block in the synthesis of various pharmaceuticals and agrochemicals. Additionally, Dibutylamine, N-(2-(trimethylsiloxy)ethyl)- is used in the development of new materials and polymers.